2-(4,6-Dimethylpyridin-2-yl)ethanol

Specification

• CAS No.: 13287-63-3
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 2-(4,6-dimethylpyridin-2-yl)ethanol
• Standard InChI: InChI=1S/C9H13NO/c1-7-5-8(2)10-9(6-7)3-4-11/h5-6,11H,3-4H2,1-2H3
• Standard InChI Key: RXQPCTUALPFOSW-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=C1)CCO)C
• Canonical SMILES: CC1=CC(=NC(=C1)CCO)C

Introduction

2-(4,6-Dimethylpyridin-2-yl)ethanol is a chemical compound with the molecular formula C9H13NO and a molecular weight of 151.21 g/mol. It is primarily used in scientific research due to its unique chemical properties and potential applications in various fields.

Synthesis of 2-(4,6-Dimethylpyridin-2-yl)ethanol

The synthesis of this compound typically involves the alkylation of 4,6-dimethyl-2-pyridinol. One common method is the reaction of 4,6-dimethyl-2-pyridinol with ethylene oxide under basic conditions. This reaction can be optimized for yield and purity through various techniques.

Synthesis Steps:

• Starting Materials: 4,6-Dimethyl-2-pyridinol and ethylene oxide.

• Reaction Conditions: Basic conditions, often involving a catalyst like sodium hydroxide.

• Product Formation: The reaction yields 2-(4,6-Dimethylpyridin-2-yl)ethanol.

Key Functional Groups:

• Pyridine Ring: Provides aromaticity and basicity.

• Ethanol Group: Offers hydroxyl functionality for further reactions.

Characterization Techniques

Characterization of 2-(4,6-Dimethylpyridin-2-yl)ethanol often involves advanced spectroscopic methods:

Technique	Purpose
Nuclear Magnetic Resonance (NMR)	Structural elucidation and confirmation.
Infrared (IR) Spectroscopy	Identification of functional groups.
Mass Spectrometry (MS)	Molecular weight determination and fragmentation analysis.

These techniques provide comprehensive insights into the compound's structure and properties.

Applications and Biological Activity

While specific applications of 2-(4,6-Dimethylpyridin-2-yl)ethanol are not extensively documented, its structure suggests potential interactions with biological systems. The compound's ability to participate in various chemical reactions makes it a candidate for further research in fields like pharmaceuticals or materials science.

Potential Areas of Research:

• Pharmaceuticals: Exploration of biological activity, such as enzyme inhibition or receptor binding.

• Materials Science: Use in the synthesis of polymers or other materials with unique properties.